Cas no 5118-84-3 (Carbamic acid, phenyl[(phenylamino)carbonyl]-, methyl ester)

Carbamic acid, phenyl[(phenylamino)carbonyl]-, methyl ester structure
5118-84-3 structure
Product Name:Carbamic acid, phenyl[(phenylamino)carbonyl]-, methyl ester
CAS No:5118-84-3
MF:C15H14N2O3
MW:270.283263683319
CID:363020
PubChem ID:15089664
Update Time:2025-04-19

Carbamic acid, phenyl[(phenylamino)carbonyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, phenyl[(phenylamino)carbonyl]-, methyl ester
    • DTXSID20568031
    • Methyl phenyl(phenylcarbamoyl)carbamate
    • 5118-84-3
    • Inchi: 1S/C15H14N2O3/c1-20-15(19)17(13-10-6-3-7-11-13)14(18)16-12-8-4-2-5-9-12/h2-11H,1H3,(H,16,18)
    • InChI Key: IUMLSHICJHHNHD-UHFFFAOYSA-N
    • SMILES: O(C)C(N(C(NC1C=CC=CC=1)=O)C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 270.10052
  • Monoisotopic Mass: 270.10044231g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 334
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 58.6Ų

Experimental Properties

  • PSA: 58.64
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